Cas no 34844-09-2 (2-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)heptanal)

• Product Name: 2-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)heptanal
• CAS No: 34844-09-2
• MF: C₁₀H₁₄F₆O₂
• MW: 280.207384586334
• CID: 1470854
• PubChem ID: 36945
• Update Time: 2025-04-20

2-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)heptanal Chemical and Physical Properties

Names and Identifiers

• 2-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)heptanal
• BRN 2459957
• HEPTANAL, 2-(1-HYDROXY-2,2,2-TRIFLUORO-1-(TRIFLUOROMETHYL)ETHYL)-
• 2-(2,2,2-Trifluoro-1-hydroxy-1-trifluoromethyl) heptaldehyde
• Heptanal, 2-[2,2,2-trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl]-
• 34844-09-2
• 2-(1-Hydroxy-2,2,2-trifluoro-1-(trifluoromethyl)ethyl)heptanal
• DTXSID60956317

• Inchi： 1S/C10H14F6O2/c1-2-3-4-5-7(6-17)8(18,9(11,12)13)10(14,15)16/h6-7,18H,2-5H2,1H3
• InChI Key： LAGMUDQEYWWRCU-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(C(C=O)CCCCC)O)(F)F

Computed Properties

• Exact Mass: 280.08982
• Monoisotopic Mass: 280.089799
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 3.6

Experimental Properties

• Density: 1.264
• Boiling Point: 261.8°C at 760 mmHg
• Flash Point: 112.1°C
• Refractive Index: 1.376
• PSA: 37.3